{2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine

• Molecular Formula: C11H17FN2O
• Molecular Weight: 212.26 g/mol
• IUPAC Name: N'-(4-fluorophenyl)-N-(2-methoxyethyl)ethane-1,2-diamine
• InChI: InChI=1S/C11H17FN2O/c1-15-9-8-13-6-7-14-11-4-2-10(12)3-5-11/h2-5,13-14H,6-9H2,1H3
• InChI Key: SJRFAKPYRQMPTF-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCNC1=CC=C(C=C1)F

Description

{2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine is a secondary amine featuring a 4-fluorophenyl group linked via an aminoethyl chain to a 2-methoxyethylamine moiety. This structure combines aromatic fluorination with ether and amine functionalities, making it a versatile candidate for pharmaceutical and agrochemical research. The fluorine atom enhances electronegativity and metabolic stability, while the methoxyethyl group contributes to solubility and molecular flexibility.

Key structural attributes:

• Molecular formula: Likely C₁₁H₁₆FN₂O (exact depends on substitution pattern).
• Functional groups: Fluorinated aryl ring, secondary amine, ether.
• Potential applications: Enzyme inhibition, receptor modulation, and intermediate in drug synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine typically involves a multi-step process. One common method starts with the reaction of 4-fluorobenzaldehyde with ethylamine to form 2-(4-fluorophenyl)ethylamine . This intermediate is then reacted with 2-methoxyethylamine under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require catalysts to enhance the reaction rate.

Industrial Production Methods

In an industrial setting, the production of {2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

{2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorophenyl ketones, while reduction may produce fluorophenyl alcohols.

Scientific Research Applications

{2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme inhibition.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases such as cancer and inflammation.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of {2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. Additionally, the compound can modulate signaling pathways such as the PI3K/AKT and NF-κB pathways, which are involved in inflammation and cancer development.

Comparison with Similar Compounds

Structural Analogues with Fluorinated Aromatic Rings

Compound Name	Key Structural Features	Biological/Chemical Impact	Reference
(2-Chloro-4-fluorophenyl)methylamine	Chloro + fluoro substituents on phenyl ring	Enhanced halogen bonding; altered receptor affinity
(3-Fluoro-4-methylphenyl)methylamine	Methyl + fluoro substituents on phenyl ring	Increased steric bulk; improved metabolic stability
{[2-(Difluoromethoxy)phenyl]methyl}(2-methoxyethyl)amine	Difluoromethoxy group on phenyl ring	Higher lipophilicity; potential for CNS penetration

Key Observations :

• Halogen vs. Methyl groups (in ) improve steric shielding, reducing oxidative metabolism.
• Dual Fluorination: Compounds like those in with difluoromethoxy groups exhibit greater metabolic resistance than mono-fluorinated analogs, critical for prolonged drug activity.

Analogues with Varied Amine/Ether Functionalities

Compound Name	Structural Features	Unique Properties	Reference
{2-[(2-Methoxyethyl)(methyl)amino]ethyl}(methyl)amine	Methyl groups on amine; methoxyethyl chain	Enhanced reactivity in nucleophilic substitutions
2-[(4-Methoxyphenyl)methoxy]ethan-1-amine	Methoxyphenyl ether linkage	Improved solubility; fluorescence properties
(2-Ethoxyethyl)[1-(2-fluorophenyl)ethyl]amine	Ethoxyethyl group; fluorophenyl substitution	Higher membrane permeability due to ethoxy group

Key Observations :

• Methoxy vs. Ethoxy Groups : Ethoxyethyl chains (e.g., ) increase hydrophobicity compared to methoxy groups, influencing tissue distribution.
• Amine Substitution : Methylated amines (as in ) reduce basicity, altering pH-dependent solubility and binding kinetics.

Key Observations :

• Dual Fluorination : The dual-fluorinated compound in shows superior receptor affinity (Ki = 30 nM), suggesting fluorination at multiple sites enhances target engagement.

Biological Activity

The compound {2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine, often referred to as a fluorinated ethylamine derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and implications for therapeutic applications.

Chemical Structure and Properties

The compound features a fluorinated phenyl group attached to an ethylamine backbone, which is further substituted with a methoxyethyl group. The presence of the fluorine atom is significant as it can enhance the compound's lipophilicity and influence its binding affinity to biological targets.

• Dopamine Transporter Interaction :
  • Studies indicate that compounds with similar structures exhibit selective binding to dopamine (DA) transporters. For instance, analogs with unsubstituted or fluoro-substituted groups have shown high potency and selectivity for DA transporters over serotonin (5HT) transporters . This selectivity is crucial for developing treatments for disorders like depression and schizophrenia.
• Enzyme Inhibition :
  • Fluorinated compounds are known to act as enzyme inhibitors, particularly in modulating protein interactions and stability. The incorporation of fluorine can alter the enzymatic activity by enhancing protein stability and influencing metabolic pathways .
• Anticancer Activity :
  • Compounds structurally related to {2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine have demonstrated anticancer properties. For example, certain derivatives have been shown to induce apoptosis in cancer cell lines and exhibit antitumor activity in xenograft models . This suggests potential applications in cancer therapeutics.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Dopamine Transporter	High selectivity and potency for DA transporter
Enzyme Inhibition	Modulation of enzymatic activity and protein stability
Anticancer Properties	Induction of apoptosis in cancer cells

Case Studies

• Dopamine Transporter Studies :
  • A series of analogs were synthesized and evaluated for their binding affinity at DA and 5HT transporters. The most promising analogs exhibited a high selectivity ratio (5HT/DA = 49), indicating a potential for developing targeted therapies for neuropsychiatric disorders .
• Anticancer Efficacy :
  • In vitro studies demonstrated that certain derivatives of {2-[(4-Fluorophenyl)amino]ethyl}(2-methoxyethyl)amine could effectively increase intracellular levels of acetyl-histone H3, leading to G1 cell cycle arrest and apoptosis in human myelodysplastic syndrome cell lines . These findings highlight the compound's potential as an anticancer agent.